Cas no 86817-61-0 (Oxocompostelline)

• Product name: Oxocompostelline
• CAS No: 86817-61-0
• MF: C₁₈H₁₁NO₅
• MW: 321.283644914627
• CID: 2046666
• PubChem ID: 13818256

Oxocompostelline Chemical and Physical Properties

Names and Identifiers

• Oxocompostelline
• 20-methoxy-2,6,8-trioxa-14-azapentacyclo[11.7.1.03,11.05,9.017,21]henicosa-1(20),3,5(9),10,13,15,17(21),18-octaen-12-one
• 20-methoxy-2,6,8-trioxa-14-azapentacyclo(11.7.1.03,11.05,9.017,21)henicosa-1(20),3,5(9),10,13,15,17(21),18-octaen-12-one
• 86817-61-0

• Inchi： InChI=1S/C18H11NO5/c1-21-11-3-2-9-4-5-19-16-15(9)18(11)24-12-7-14-13(22-8-23-14)6-10(12)17(16)20/h2-7H,8H2,1H3
• InChI Key： RWQJTWHGCWFHPH-UHFFFAOYSA-N
• SMILES： COc1ccc2ccnc3c2c1oc1cc2OCOc2cc1c3=O

Computed Properties

• Exact Mass: 321.06372245Da
• Monoisotopic Mass: 321.06372245Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.929
• Topological Polar Surface Area: 66.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines Dibenzoxepines